![molecular formula C17H13ClN2OS B304497 4-chloro-5-[(4-methylphenyl)sulfanyl]-2-phenyl-3(2H)-pyridazinone](/img/structure/B304497.png)
4-chloro-5-[(4-methylphenyl)sulfanyl]-2-phenyl-3(2H)-pyridazinone
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Overview
Description
4-chloro-5-[(4-methylphenyl)sulfanyl]-2-phenyl-3(2H)-pyridazinone is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known by its chemical name, CSP1, and has been shown to have a variety of interesting biochemical and physiological effects.
Mechanism of Action
The mechanism of action of CSP1 is related to its ability to inhibit NADPH oxidase. This enzyme is responsible for generating reactive oxygen species, which can cause damage to cells and tissues. By inhibiting this enzyme, CSP1 can help to prevent oxidative stress and reduce the risk of disease.
Biochemical and Physiological Effects:
CSP1 has been shown to have a variety of interesting biochemical and physiological effects. For example, it has been shown to reduce inflammation and oxidative stress in animal models of disease. It has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using CSP1 in lab experiments is its potency as an inhibitor of NADPH oxidase. This makes it a useful tool for studying the role of oxidative stress in disease. However, there are also some limitations to using CSP1 in lab experiments. For example, it can be difficult to obtain in large quantities, and its synthesis is a complex process that requires specialized equipment and expertise.
Future Directions
There are many potential future directions for research on CSP1. One area of interest is the development of new and more efficient synthesis methods for this compound. Another area of research involves the use of CSP1 as a tool for studying the role of oxidative stress in disease. Finally, there is also interest in exploring the potential therapeutic applications of CSP1 in the treatment of various diseases, including neurodegenerative diseases and cancer.
Conclusion:
In conclusion, CSP1 is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to have a variety of interesting biochemical and physiological effects, and its potency as an inhibitor of NADPH oxidase makes it a useful tool for studying the role of oxidative stress in disease. There are many potential future directions for research on CSP1, and it is likely that this compound will continue to be an important area of study in the field of scientific research.
Synthesis Methods
The synthesis of CSP1 is a complex process that involves several steps. One of the most commonly used methods for synthesizing this compound is the reaction of 4-chloro-2-phenylpyridazine with 4-methylphenylthiol in the presence of a base such as potassium carbonate.
Scientific Research Applications
CSP1 has been studied extensively for its potential applications in scientific research. One of the most promising areas of research involves the use of this compound as a tool for studying the role of oxidative stress in disease. CSP1 has been shown to be a potent inhibitor of the enzyme NADPH oxidase, which is responsible for generating reactive oxygen species in the body.
properties
Molecular Formula |
C17H13ClN2OS |
---|---|
Molecular Weight |
328.8 g/mol |
IUPAC Name |
4-chloro-5-(4-methylphenyl)sulfanyl-2-phenylpyridazin-3-one |
InChI |
InChI=1S/C17H13ClN2OS/c1-12-7-9-14(10-8-12)22-15-11-19-20(17(21)16(15)18)13-5-3-2-4-6-13/h2-11H,1H3 |
InChI Key |
QFOSKOLZSHUMSJ-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)SC2=C(C(=O)N(N=C2)C3=CC=CC=C3)Cl |
Canonical SMILES |
CC1=CC=C(C=C1)SC2=C(C(=O)N(N=C2)C3=CC=CC=C3)Cl |
Origin of Product |
United States |
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